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Compound of Interest

Compound Name: Swipe

CAS No.: 61971-51-5

Cat. No.: B14563411

Get Quote

Kinase-X is a novel serine/threonine kinase identified as a critical downstream effector of the

Receptor Tyrosine Kinase (RTK) signaling pathway. Upon activation, Kinase-X phosphorylates

and activates the transcription factor, Factor-Y, leading to the expression of genes essential for

cellular proliferation and survival. Dysregulation of Kinase-X activity has been implicated in

several aggressive cancer types, making it a compelling therapeutic target.

The SWIPE (Specific Kinase Inhibitor Program) was initiated to develop potent and selective

inhibitors of Kinase-X. The lead compound, SW-54321, is a highly specific, ATP-competitive

inhibitor that has demonstrated significant anti-proliferative effects in preclinical models. This

document provides a comprehensive overview of the biochemical and cellular characterization

of SW-54321 and its analogues.

The Kinase-X Signaling Pathway
The canonical pathway involves ligand binding to an upstream RTK, leading to its dimerization

and autophosphorylation. This activates downstream signaling cascades, culminating in the

phosphorylation and activation of Kinase-X. Activated Kinase-X then phosphorylates Factor-Y,

which translocates to the nucleus to initiate the transcription of target genes.
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Figure 1: The hypothetical Kinase-X signaling pathway and point of inhibition by SW-54321.
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Quantitative Inhibitor Profiling
A panel of SWIPE inhibitors was synthesized and tested for their ability to inhibit Kinase-X

activity in biochemical and cellular assays. The key quantitative data are summarized below.

Table 1: Biochemical Potency of SWIPE Inhibitors
against Kinase-X

Compound ID IC50 (nM) Ki (nM) Assay Type

SW-54321 5.2 ± 0.8 2.1 ± 0.3 TR-FRET

SW-54322 15.6 ± 2.1 7.8 ± 1.1 Luminescence

SW-54323 89.3 ± 9.5 41.2 ± 5.6 TR-FRET

Staurosporine 2.5 ± 0.4 1.1 ± 0.2 TR-FRET

Table 2: Cellular Target Engagement and Anti-
Proliferative Activity

Compound ID
Cellular IC50 (nM)
(p-Factor-Y)

Cell Proliferation
GI50 (nM)

Cell Line

SW-54321 25.1 ± 4.5 55.7 ± 8.9 Cancer-Cell-A

SW-54322 80.5 ± 11.2 150.2 ± 21.3 Cancer-Cell-A

SW-54323 > 1000 > 2000 Cancer-Cell-A

Detailed Experimental Protocols
In Vitro Kinase Inhibition Assay (TR-FRET)
This assay quantifies the ability of a compound to inhibit the phosphorylation of a substrate

peptide by Kinase-X.

Reagents: Recombinant Kinase-X enzyme, biotinylated peptide substrate (Biotin-Factor-Y-

peptide), ATP, Europium-labeled anti-phospho-Factor-Y antibody (Eu-Ab), and Streptavidin-

Allophycocyanin (SA-APC).
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Procedure:

1. Add 5 µL of inhibitor (serially diluted in DMSO) to a 384-well assay plate.

2. Add 10 µL of Kinase-X enzyme solution. Incubate for 15 minutes at room temperature.

3. Initiate the kinase reaction by adding 10 µL of a solution containing the peptide substrate

and ATP.

4. Incubate for 60 minutes at room temperature.

5. Stop the reaction by adding 10 µL of EDTA solution containing the Eu-Ab and SA-APC

detection reagents.

6. Incubate for 60 minutes at room temperature to allow for signal development.

7. Read the plate on a TR-FRET enabled plate reader (excitation at 320 nm, emission at 615

nm and 665 nm).

Data Analysis: The TR-FRET ratio (665 nm / 615 nm) is calculated and plotted against

inhibitor concentration. IC50 values are determined using a four-parameter logistic fit.

Cellular Target Engagement Assay (Western Blot)
This protocol measures the inhibition of Factor-Y phosphorylation in a cellular context.

Cell Culture: Plate Cancer-Cell-A cells and grow to 80% confluency.

Treatment: Starve cells in serum-free media for 12 hours. Treat with various concentrations

of SWIPE inhibitor for 2 hours.

Stimulation: Stimulate the cells with a growth factor (e.g., EGF at 100 ng/mL) for 15 minutes

to activate the RTK/Kinase-X pathway.

Lysis: Wash cells with cold PBS and lyse with RIPA buffer containing protease and

phosphatase inhibitors.

Quantification: Determine protein concentration using a BCA assay.
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Western Blot:

1. Separate 20 µg of protein lysate per lane on an SDS-PAGE gel.

2. Transfer proteins to a PVDF membrane.

3. Block the membrane with 5% BSA in TBST for 1 hour.

4. Incubate with primary antibodies (anti-phospho-Factor-Y, anti-total-Factor-Y, anti-GAPDH)

overnight at 4°C.

5. Wash and incubate with HRP-conjugated secondary antibodies for 1 hour.

6. Detect signal using an ECL substrate and an imaging system.

Analysis: Densitometry is used to quantify band intensity. The ratio of p-Factor-Y to total

Factor-Y is normalized to the loading control (GAPDH) and plotted to determine the cellular

IC50.

Western Blot Workflow for Target Engagement
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Figure 2: Experimental workflow for determining cellular target engagement of SWIPE
inhibitors.

Conclusion
The SWIPE inhibitor program has successfully identified SW-54321 as a potent and cell-active

inhibitor of the novel cancer target, Kinase-X. The compound effectively blocks the

phosphorylation of the downstream substrate Factor-Y, leading to a significant reduction in

cancer cell proliferation. The quantitative data and established protocols outlined in this
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document provide a robust framework for the continued preclinical development of SW-54321

as a promising therapeutic agent.

To cite this document: BenchChem. [Introduction to Kinase-X and the SWIPE Inhibitor
Program]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14563411/docs#introduction-to-kinase-x-and-the-
swipe-inhibitor-program]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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